Cas no 113187-58-9 (4-Hexulosonic acid,2,6-anhydro-3-deoxy- (9CI))

4-Hexulosonic acid,2,6-anhydro-3-deoxy- (9CI) structure
113187-58-9 structure
Product Name:4-Hexulosonic acid,2,6-anhydro-3-deoxy- (9CI)
CAS No:113187-58-9
MF:C6H8O5
MW:160.124722480774
CID:130077
PubChem ID:15885081
Update Time:2024-02-29

4-Hexulosonic acid,2,6-anhydro-3-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Hexulosonic acid,2,6-anhydro-3-deoxy- (9CI)
    • 4-Hexulosonicacid,2,6-anhydro-3-deoxy-(9CI)
    • Inchi: 1S/C6H8O5/c7-3-1-5(6(9)10)11-2-4(3)8/h4-5,8H,1-2H2,(H,9,10)
    • InChI Key: XOGZWAUREAAHQS-UHFFFAOYSA-N
    • SMILES: O1CC(O)C(=O)CC1C(O)=O

Computed Properties

  • Exact Mass: 160.03717335g/mol
  • Monoisotopic Mass: 160.03717335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 83.8Ų
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